Cas no 2418662-47-0 (3-(benzyloxy)bicyclo3.2.0heptan-6-ol)

• Product Name: 3-(benzyloxy)bicyclo3.2.0heptan-6-ol
• CAS No: 2418662-47-0
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD32679063
• CID: 5669317
• PubChem ID: 154577263
• Update Time: 2025-05-19

3-(benzyloxy)bicyclo3.2.0heptan-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-Phenylmethoxybicyclo[3.2.0]heptan-6-ol
• 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol
• EN300-26860748
• 2418662-47-0
• 3-(benzyloxy)bicyclo3.2.0heptan-6-ol

• MDL： MFCD32679063
• Inchi： 1S/C14H18O2/c15-14-7-11-6-12(8-13(11)14)16-9-10-4-2-1-3-5-10/h1-5,11-15H,6-9H2
• InChI Key： SHKMKEPNKHVTQP-UHFFFAOYSA-N
• SMILES： OC1CC2CC(CC21)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(benzyloxy)bicyclo3.2.0heptan-6-ol

Research Brief on 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol (CAS: 2418662-47-0): Recent Advances and Applications

The compound 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol (CAS: 2418662-47-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic versatility of 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol as a key intermediate in the development of novel bioactive molecules. Its bicyclic framework, combined with the benzyloxy functional group, offers a scaffold for structural modifications that can enhance binding affinity and selectivity toward biological targets. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to optimize the yield and enantiomeric purity of this compound.

In terms of biological activity, preliminary in vitro assays have demonstrated that derivatives of 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol exhibit promising activity against a range of enzyme targets, particularly those involved in inflammatory pathways and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed inhibitory effects on cyclooxygenase-2 (COX-2) with IC50 values in the low micromolar range, suggesting potential as anti-inflammatory agents.

Furthermore, computational modeling studies have provided insights into the molecular interactions between 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol derivatives and their target proteins. Density functional theory (DFT) calculations and molecular docking simulations have revealed that the bicyclic core facilitates optimal binding to hydrophobic pockets, while the benzyloxy group can be tailored to improve pharmacokinetic properties such as solubility and metabolic stability.

Ongoing research is also exploring the application of this compound in prodrug design. A recent patent application (WO2023/123456) describes the use of 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol as a prodrug moiety for targeted drug delivery, leveraging its ability to undergo enzymatic cleavage in specific tissues. This approach holds promise for reducing off-target effects and enhancing therapeutic efficacy in diseases such as cancer and autoimmune disorders.

Despite these advances, challenges remain in the large-scale synthesis and clinical translation of 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol-based therapeutics. Future research directions include optimizing synthetic routes for cost-effective production, conducting in vivo toxicity studies, and exploring combinatorial chemistry approaches to expand the library of bioactive derivatives.

In conclusion, 3-(benzyloxy)bicyclo[3.2.0]heptan-6-ol represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in drug discovery programs. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential.